4-(2-Furoylamino)phenyl 2-furoate

• Molecular Formula: C16H11NO5
• Molecular Weight: 297.26 g/mol
• IUPAC Name: [4-(furan-2-carbonylamino)phenyl] furan-2-carboxylate
• InChI: InChI=1S/C16H11NO5/c18-15(13-3-1-9-20-13)17-11-5-7-12(8-6-11)22-16(19)14-4-2-10-21-14/h1-10H,(H,17,18)
• InChI Key: RPQQSWRWBLHKJP-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)C(=O)NC2=CC=C(C=C2)OC(=O)C3=CC=CO3

Description

4-(2-Furoylamino)phenyl 2-furoate is a bifunctional aromatic ester containing two distinct furoyl moieties. Structurally, it consists of a phenyl ring substituted at the para position with a 2-furoylamino group (–NH–C(O)–C₄H₃O) and a 2-furoate ester (–O–C(O)–C₄H₃O). This dual functionality renders it unique among furoate derivatives, as it combines an amide linkage and an ester group on the same aromatic scaffold.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The following compounds are selected for comparison based on shared phenyl furoate backbones and divergent substituents:

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Notable Features
4-(2-Furoylamino)phenyl 2-furoate	C₁₄H₁₁NO₅*	~285.26*	2-Furoate ester, 2-furoylamide	Bifunctional furoyl derivatives
4-(Ethoxycarbonyl)phenyl 2-furoate	C₁₄H₁₂O₅	260.24	Ethoxycarbonyl (–CO₂Et), 2-furoate ester	Simpler ester substituent
Diloxanide Furoate	C₁₄H₁₁Cl₂NO₄	328.15	Dichloroacetyl (–CO–CCl₂), 2-furoate ester	Antifungal drug
4-(2-Benzoylcarbohydrazonoyl)phenyl 2-furoate	C₁₉H₁₄N₂O₄	334.33	Benzoylcarbohydrazonoyl, 2-furoate ester	Chelating hydrazone moiety
4-[(E)-...]phenyl 2-furoate ()	C₂₁H₁₆IN₃O₅	517.28	Iodobenzoyl, hydrazone, 2-furoate ester	Heavy atom (iodine) inclusion

Key Observations:

• Substituent Complexity: The target compound’s 2-furoylamino group introduces hydrogen-bonding capacity, distinguishing it from non-amide analogs like 4-(ethoxycarbonyl)phenyl 2-furoate .
• Steric and Electronic Effects : The iodobenzoyl and hydrazone groups in ’s compound may influence solubility and reactivity due to steric bulk and conjugation .

Physicochemical Properties

• Solubility : Compounds with polar groups (e.g., –NH– in the target compound) are likely more water-soluble than hydrophobic analogs like Diloxanide Furoate .
• Stability : The amide linkage in the target compound may confer greater hydrolytic stability compared to esters, as seen in similar aryl amides .

Research Findings and Trends

• allyl furoates) drastically alter odor profiles. This highlights the sensitivity of sensory properties to substituent chemistry .